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Compound of Interest

Compound Name: (-)-2-Chlorooctane

Cat. No.: B12771515

An In-depth Technical Guide to the Safe Handling of (-)-2-Chlorooctane
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (-)-2-Chlorooctane, a
chemical intermediate used in various synthetic processes. Adherence to these guidelines is
crucial to ensure the safety of laboratory personnel and to minimize environmental impact.

Chemical and Physical Properties

(-)-2-Chlorooctane is a colorless liquid.[1] It is a halogenated hydrocarbon, and its physical
and chemical properties are summarized below. Proper understanding of these properties is
essential for safe handling and storage.
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Property Value Source
Molecular Formula CsH1,Cl [L1121[31[4115]
Molecular Weight 148.67 g/mol [1112][3][5]
Appearance Colorless, oily liquid [1]

Odor Mild, unpleasant [1]

Boiling Point 183 °C (361 °F)

Melting Point -61 °C (-78 °F)

Density 0.875 g/cms3 at 25 °C (77 °F)

Vapor Pressure

1.37 mmHg

[2](6]

Insoluble in water; soluble in

Solubility non-polar solvents like hexane  [1]
and toluene.
Flash Point 68 °C (154.4 °F)

Autoignition Temperature 230 °C (446 °F)

Hazard Identification and Classification

(-)-2-Chlorooctane is classified as a hazardous substance. The primary hazards are
summarized in the table below.
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Hazard Class GHS Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid
o H304: May be fatal if
Aspiration Hazard Category 1 _
swallowed and enters airways
) o H317: May cause an allergic
Skin Sensitization Category 1

skin reaction

Hazardous to the Aquatic

) Category 1 H400: Very toxic to aquatic life
Environment, Acute Hazard
Hazardous to the Aquatic H410: Very toxic to aquatic life
) ) Category 1 ) ]
Environment, Chronic Hazard with long lasting effects

Source:[2][7]
Primary Routes of Exposure: Inhalation, skin contact, eye contact, and ingestion.
Health Effects:

 Inhalation: May cause respiratory irritation. High vapor concentrations can lead to symptoms
like headache, dizziness, tiredness, nausea, and vomiting.[8]

» Skin Contact: May cause skin irritation and an allergic skin reaction.[2][7]
o Eye Contact: Causes serious eye irritation.[9]
¢ Ingestion: May be fatal if swallowed and enters airways due to aspiration hazard.

o Chronic Exposure: May cause damage to organs through prolonged or repeated exposure.

[°]

Experimental Protocols for Safe Handling

The following protocols are designed to minimize risk when handling (-)-2-Chlorooctane in a
laboratory setting.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial.[10]

Protection Type

Recommended Equipment

Specifications

Eye and Face Protection

Safety goggles and a face
shield

Chemical splash-proof goggles
are mandatory. A face shield
provides an additional layer of

protection.[10]

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for any signs of degradation or

puncture before use.[10][11]

Skin and Body Protection

Flame retardant antistatic

protective clothing, lab coat

Ensure clothing provides full

coverage.

Respiratory Protection

Respirator with appropriate

cartridges

Use when vapors or aerosols
are generated, or when
working outside of a fume
hood.[10]

Engineering Controls

o Work in a well-ventilated area, preferably within a certified chemical fume hood.

o Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[10]

» Use explosion-proof electrical, ventilating, and lighting equipment.[9][12]

Handling and Storage

» Handling:

o Avoid contact with skin, eyes, and clothing.[3]

o Do not breathe vapors or mists.[8]
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[e]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[12]

Ground and bond containers and receiving equipment to prevent static discharge.[9]

o

[¢]

Use only non-sparking tools.[9][12]

[¢]

When preparing solutions, add (-)-2-Chlorooctane to the solvent slowly to avoid
splashing.[10]

e Storage:

[¢]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][12]

[¢]

Keep away from heat and sources of ignition.

[e]

Store locked up.

o

Incompatible materials include strong oxidizing agents, strong bases, and some metals
like copper.[12]

Spill Management
» Small Spills:

o

Evacuate the area and ensure adequate ventilation.

[¢]

Remove all sources of ignition.[12]

o

Wear appropriate PPE.

[e]

Absorb the spill with inert absorbent material (e.g., sand, silica gel, universal binder).[8]

(¢]

Collect the absorbed material into a suitable, closed container for disposal.[8][12]
e Large Spills:
o Evacuate the area immediately.

o Contact emergency services.
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o Prevent the spill from entering drains or waterways.[8]

First-Aid Measures

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[8][12]

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Seek medical attention if irritation persists.[8][12]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses if present and easy to do. Seek medical attention.[8][12]

e Ingestion: Do NOT induce vomiting due to the risk of aspiration.[8] Call a physician or poison
control center immediately.

Waste Disposal

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.

e Do not allow the product to enter drains.

Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling (-)-2-Chlorooctane in

a research setting.
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Caption: Workflow for the safe handling of (-)-2-Chlorooctane.
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Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal safety review and training process. Always consult the most recent Safety Data Sheet
(SDS) from your supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12771515?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12771515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

